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Compound of Interest

Compound Name: 6-Bromo-3-methylquinoline

Cat. No.: B1341349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the experimentally determined melting and

boiling points for 6-Bromo-3-methylquinoline. The information herein is compiled to support

research and development activities where this compound is of interest.

Core Physicochemical Data
The physical properties of 6-Bromo-3-methylquinoline are crucial for its handling, purification,

and application in various chemical syntheses. The reported values for its melting and boiling

points are summarized below. It is important to note the variation in reported melting points

across different sources, which may be attributable to differences in experimental conditions or

sample purity.

Physical Property Value Conditions

Melting Point 103 °C[1] Not Specified

122-124 °C[2] (lit.)

Boiling Point 313.8 ± 22.0 °C[1] at 760 mmHg
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While specific experimental details for the determination of the physical properties of 6-Bromo-
3-methylquinoline are not extensively documented in the public literature, a general

methodology for such determinations is well-established in organic chemistry.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline substance, this transition occurs over a narrow temperature range. The

capillary tube method is a common technique for this measurement.

Methodology:

Sample Preparation: A small quantity of dry, crystalline 6-Bromo-3-methylquinoline is finely

powdered and packed into a capillary tube sealed at one end.

Apparatus Setup: The capillary tube is placed in a calibrated heating apparatus, such as a

Mel-Temp apparatus or an oil bath (e.g., Thiele tube), equipped with a precise thermometer

or a digital temperature sensor[3].

Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C

per minute)[3].

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the entire sample becomes liquid are recorded as the melting point

range[3].

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. This property is significantly dependent on pressure.

Methodology:

Sample Preparation: A small volume of 6-Bromo-3-methylquinoline is placed in a small test

tube or a distillation flask.

Apparatus Setup: The sample is heated in a distillation apparatus. The atmospheric pressure

is recorded. For small sample sizes, the boiling point can be determined using a micro-
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boiling point apparatus with an inverted capillary tube.

Heating and Observation: The liquid is heated until it boils, and the temperature of the vapor

is measured. This temperature, once stable, is the boiling point at the recorded pressure.

Workflow for Physical Property Determination
The logical flow for the characterization of a chemical compound's physical properties is

outlined in the diagram below.
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Caption: General experimental workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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